N-ethyl-2-(4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidin-4-amine

• IUPAC Name: N-ethyl-2-[4-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazin-1-yl]pyrimidin-4-amine
• InChI: InChI=1S/C16H21N9/c1-3-17-13-6-7-18-16(19-13)24-10-8-23(9-11-24)15-5-4-14-21-20-12(2)25(14)22-15/h4-7H,3,8-11H2,1-2H3,(H,17,18,19)
• InChI Key: PFPHUUZGOMWXAK-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=NC=C1)N2CCN(CC2)C3=NN4C(=NN=C4C=C3)C
• Molecular Formula: C16H21N9
• Molecular Weight: 339.40 g/mol

Description

“N-ethyl-2-(4-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)pyrimidin-4-amine” is a complex organic compound that contains a triazole ring, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. Triazole compounds are known for their ability to bind in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Synthesis Analysis

The synthesis of triazole-containing scaffolds has attracted much attention due to their extensive therapeutic uses. Synthetic methods reported to date provide access to a wide range of 1,2,4-triazole via multistep synthetic routes.

Molecular Structure Analysis

The molecular structure of triazole-containing compounds is unique, with the ability to manifest substituents around a core scaffold in defined three-dimensional (3D) representations. The ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors.

Chemical Reactions Analysis

Triazole compounds operate as main pharmacophores through hydrogen-bonding and dipole interactions with the biological receptors. The various 1,2,4-triazole products due to having N–C–S linkage in the skeleton have been introduced as an antimicrobial agent and various medicines.

Physical And Chemical Properties Analysis

The physical and chemical properties of triazole compounds are influenced by their unique structure and properties. They are extensively used in various fields such as pharmaceutical chemistry, agrochemistry, materials sciences, and organic catalysts.

Mechanism of Action

The mechanism of action of triazole compounds is primarily through their ability to bind in the biological system with a variety of enzymes and receptors. This binding capability allows them to show versatile biological activities, making them effective in a wide range of applications.